Cas no 5430-45-5 (5-Chloroisoquinoline)
5-Chloroisoquinoline structure
Product Name:5-Chloroisoquinoline
CAS No:5430-45-5
MF:C9H6ClN
MW:163.603641033173
MDL:MFCD02683295
CID:370766
PubChem ID:224933
Update Time:2025-04-19
5-Chloroisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloroisoquinoline
- Isoquinoline, 5-chloro-
- 5-Chloro-isoquinoline
- 5-Chloroisoquinolin
- NSC13799
- 5 - Chloroisoquinoline
- PJHSMEMFNSINJE-UHFFFAOYSA-N
- RP02330
- TRA0051389
- VQ10262
- TRA0051288
- SY041584
- ST2418746
- A
- NSC-13799
- 5-Chloroisoquinoline, 97%
- NSC 13799
- SB37596
- DTXSID00279714
- J-517397
- EN300-182951
- A26440
- AKOS005255172
- AM20061833
- Z1255446597
- InChI=1/C9H6ClN/c10-9-3-1-2-7-6-11-5-4-8(7)9/h1-6
- 5430-45-5
- FS-2455
- MFCD02683295
- SCHEMBL3805113
- FT-0635702
- GEO-03593
- CS-W008341
- HY-W008341
- DB-029108
-
- MDL： MFCD02683295
- Inchi： 1S/C9H6ClN/c10-9-3-1-2-7-6-11-5-4-8(7)9/h1-6H
- InChI Key： PJHSMEMFNSINJE-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2C=NC=CC=21
Computed Properties
- Exact Mass: 163.01900
- Monoisotopic Mass: 163.0188769g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 12.9
Experimental Properties
- Color/Form: White to Yellow Solid
- Melting Point: 69-73 °C
- PSA: 12.89000
- LogP: 2.88820
5-Chloroisoquinoline Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H318
- Warning Statement： P280-P305 + P351 + P338
- Hazardous Material transportation number：UN 2811
- WGK Germany：3
- Hazard Category Code： 22-41
- Safety Instruction： S26-S39
-
Hazardous Material Identification：
- Risk Phrases：R22; R41
- HazardClass：6.1
- PackingGroup：Ⅲ
- Storage Condition：Sealed in dry,Room Temperature
5-Chloroisoquinoline Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Chloroisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MD335-5g |
5-Chloroisoquinoline |
5430-45-5 | 95% | 5g |
1285.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MD335-1g |
5-Chloroisoquinoline |
5430-45-5 | 95% | 1g |
332.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MD335-250mg |
5-Chloroisoquinoline |
5430-45-5 | 95% | 250mg |
141CNY | 2021-05-08 | |
| Fluorochem | 049139-250mg |
5-Chloroisoquinoline |
5430-45-5 | 97% | 250mg |
￡12.00 | 2022-02-28 | |
| Fluorochem | 049139-1g |
5-Chloroisoquinoline |
5430-45-5 | 97% | 1g |
￡28.00 | 2022-02-28 | |
| Fluorochem | 049139-5g |
5-Chloroisoquinoline |
5430-45-5 | 97% | 5g |
￡108.00 | 2022-02-28 | |
| Fluorochem | 049139-25g |
5-Chloroisoquinoline |
5430-45-5 | 97% | 25g |
￡418.00 | 2022-02-28 | |
| AstaTech | 57636-1/G |
5-CHLOROISOQUINOLINE |
5430-45-5 | 97% | 1g |
$48 | 2023-09-16 | |
| AstaTech | 57636-5/G |
5-CHLOROISOQUINOLINE |
5430-45-5 | 97% | 5g |
$190 | 2023-09-16 | |
| AstaTech | 57636-25/G |
5-CHLOROISOQUINOLINE |
5430-45-5 | 97% | 25g |
$724 | 2023-09-16 |
5-Chloroisoquinoline Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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